3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride

• Molecular Formula: C7H5ClF2O3S
• Molecular Weight: 242.63 g/mol
• IUPAC Name: 3,4-difluoro-2-methoxybenzenesulfonyl chloride
• InChI: InChI=1S/C7H5ClF2O3S/c1-13-7-5(14(8,11)12)3-2-4(9)6(7)10/h2-3H,1H3
• InChI Key: ZWPZDRJMLFJMPD-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1F)F)S(=O)(=O)Cl

Description

3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride is an organic compound with the molecular formula C7H5ClF2O3S It is a derivative of benzene, featuring two fluorine atoms, a methoxy group, and a sulfonyl chloride group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride typically involves the sulfonylation of 3,4-difluoro-2-methoxybenzene. This can be achieved by reacting the benzene derivative with chlorosulfonic acid (ClSO3H) under controlled conditions. The reaction is usually carried out at low temperatures to prevent decomposition and to ensure high yield.

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow reactors to maintain optimal reaction conditions and improve efficiency. The use of catalysts and solvents can also enhance the reaction rate and yield.

Chemical Reactions Analysis

Types of Reactions

3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride undergoes various chemical reactions, including:

Substitution Reactions: The sulfonyl chloride group can be replaced by other nucleophiles, such as amines or alcohols, to form sulfonamides or sulfonate esters.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions, although these reactions are less common.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are commonly used in substitution reactions.

Solvents: Organic solvents like dichloromethane or acetonitrile are often used to dissolve the reactants and facilitate the reaction.

Catalysts: Lewis acids or bases may be employed to enhance the reaction rate.

Major Products

Sulfonamides: Formed by the reaction with amines.

Sulfonate Esters: Formed by the reaction with alcohols.

Scientific Research Applications

3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride has several applications in scientific research:

Organic Synthesis: Used as an intermediate in the synthesis of more complex organic molecules.

Pharmaceuticals: Potential use in the development of new drugs due to its reactivity and ability to form various derivatives.

Material Science: Employed in the synthesis of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride primarily involves electrophilic aromatic substitution. The sulfonyl chloride group is highly reactive and can form strong bonds with nucleophiles. This reactivity is due to the electron-withdrawing effects of the fluorine atoms and the sulfonyl group, which make the benzene ring more susceptible to nucleophilic attack.

Comparison with Similar Compounds

Similar Compounds

• 3,6-Difluoro-2-methoxybenzene-1-sulfonyl chloride
• 4,5-Difluoro-2-methoxybenzene-1-sulfonyl chloride

Uniqueness

3,4-Difluoro-2-methoxybenzene-1-sulfonyl chloride is unique due to the specific positioning of the fluorine atoms and the methoxy group, which influence its reactivity and the types of reactions it can undergo. This makes it a valuable compound in the synthesis of specialized organic molecules and materials.